Cas no 207739-72-8 (2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene)

• Product Name: 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene
• CAS No: 207739-72-8
• MF: C₈₁H₆₈N₄O₈
• MW: 1225.42864131927
• MDL: MFCD12022511
• CID: 839610
• PubChem ID: 329768312
• Update Time: 2025-07-02

2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene Chemical and Physical Properties

Names and Identifiers

• N2,N2,N2',N2',N7,N7,N7',N7'-Octakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2,2',7,7'-tetraamine
• 2,2',7,7'-Tetrakis-(N,N-di-4-MethoxyphenylaMino)-9,9'-spirobifluorene
• 2,2',7,7'-tetrakis(N,N-di-p-methoxyphenyl-amine)-9,9'-spirobifluorene
• 2,2’,7,7’-Tetrakis-(N,N-di-4-methoxyphenylamino)-9,9’-spirobifluorene
• 2,2’,7,7’-Tetrakis(N,N-p-dimethoxyphenylamino)-9,9’- spirobifluorene
• Spiro-MeOTAD
• 2,2',7,7'-tetrakis(N,N-di-p-methoxyphenylamino)-9,9'-spirobifluorene
• 2,2',7,7'-Tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9'-spirobifluorene
• Spiro-OMeTAD
• N2,N2,N2′,N2′,N7,N7,N7′,N7′-octakis(4-methoxyphenyl)-9,9′-spirobi[9H-fluorene]-2,2′,7,7′-tetramine
• 2,2',7,7'-Tetrakis(N,N-di-pmethoxyphenylamino)-9,9'-spirobifluorene;N2,N2,N2',N2',N7,N7,N7',N7'-Octakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2,2',7,7'-tetraamine
• Spiro OMeTAD
• Spiro-Me
• 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene

• MDL： MFCD12022511
• Inchi： 1S/C81H68N4O8/c1-86-65-29-9-53(10-30-65)82(54-11-31-66(87-2)32-12-54)61-25-45-73-74-46-26-62(83(55-13-33-67(88-3)34-14-55)56-15-35-68(89-4)36-16-56)50-78(74)81(77(73)49-61)79-51-63(84(57-17-37-69(90-5)38-18-57)58-19-39-70(91-6)40-20-58)27-47-75(79)76-48-28-64(52-80(76)81)85(59-21-41-71(92-7)42-22-59)60-23-43-72(93-8)44-24-60/h9-52H,1-8H3
• InChI Key： XDXWNHPWWKGTKO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C1C=CC(=CC=1)OC)C1=CC=C2C3C=CC(=CC=3C3(C4C=C(C=CC=4C4=CC=C(C=C34)N(C3C=CC(=CC=3)OC)C3C=CC(=CC=3)OC)N(C3C=CC(=CC=3)OC)C3C=CC(=CC=3)OC)C2=C1)N(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 1224.50404
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 93
• Rotatable Bond Count: 20
• Complexity: 1830
• Topological Polar Surface Area: 86.8

Experimental Properties

• Melting Point: 243-248 °C
• PSA: 86.8

2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Material Chemicals High Polymer Materials

Additional information on 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene

Comprehensive Overview of 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene (CAS No. 207739-72-8)

The compound 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene (CAS No. 207739-72-8) is a highly specialized organic material renowned for its unique molecular structure and exceptional optoelectronic properties. As a derivative of spirobifluorene, this compound has garnered significant attention in advanced materials science, particularly in the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other cutting-edge applications. Its tetra-substituted design with di-p-methoxyphenylamino groups enhances charge transport capabilities, making it a pivotal component in next-generation electronic devices.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the global shift toward sustainable and energy-efficient technologies. Researchers and engineers frequently search for terms like "high-efficiency hole transport materials", "OLED host materials", and "spirobifluorene derivatives" to identify compounds like 207739-72-8. This compound's ability to facilitate efficient hole injection and transport aligns perfectly with the growing need for materials that improve device lifetimes and reduce power consumption in displays and solar cells.

The molecular architecture of 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene is characterized by its rigid spirobifluorene core, which minimizes molecular aggregation and enhances thermal stability. This feature is critical for applications requiring prolonged operational stability, such as flexible electronics and wearable devices. Additionally, the methoxyphenylamino substituents contribute to its solubility in common organic solvents, simplifying processing techniques like spin-coating and inkjet printing—key factors for scalable manufacturing.

From an environmental perspective, the push for green chemistry and sustainable materials has further elevated the relevance of this compound. Its potential to replace traditional inorganic semiconductors in optoelectronic devices reduces reliance on rare-earth elements and toxic heavy metals, addressing concerns about resource scarcity and environmental impact. As a result, queries such as "eco-friendly organic semiconductors" and "non-toxic OLED materials" often lead to discussions about spirobifluorene-based systems like 207739-72-8.

In summary, 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene (CAS No. 207739-72-8) represents a cornerstone in the evolution of organic electronics. Its combination of structural robustness, optoelectronic efficiency, and environmental compatibility positions it as a material of choice for innovators tackling the challenges of modern technology. Whether in the realm of flexible displays, renewable energy, or advanced sensors, this compound continues to inspire breakthroughs that shape the future of material science.